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Compound of Interest
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Cat. No.: B1584224 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the olfactory properties of Aurantiol, a widely

used fragrance ingredient, with other structurally related Schiff bases. The information

presented is supported by available experimental data to offer a comprehensive understanding

for research and development applications.

Introduction to Aurantiol and Schiff Bases in Fragrance
Aurantiol is a classic Schiff base, an imine formed from the condensation reaction of an

aldehyde or ketone with a primary amine. Specifically, it is the product of the reaction between

hydroxycitronellal and methyl anthranilate.[1][2] In the fragrance industry, Schiff bases are

valued for their stability and high tenacity, often serving as long-lasting floral and sweet notes in

perfume compositions.[2][3] Their higher molecular weight compared to many other fragrance

chemicals contributes to their low volatility and good persistence.[2] Aurantiol is particularly

renowned for its intense sweet, heavy floral character, dominated by orange blossom and

neroli notes.[1][4]

Comparative Olfactory and Physicochemical Properties
The olfactory character of a Schiff base is determined by its constituent aldehyde and amine.

While Aurantiol is the most common, a variety of aldehydes and amines are used to create a

spectrum of scents.[2][3] The following table summarizes the known properties of Aurantiol
and several related compounds.
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Property

Aurantiol
(Hydroxycit
ronellal +
Methyl
Anthranilat
e)

Citral +
Methyl
Anthranilat
e Schiff
Base

Vanillin +
Methyl
Anthranilat
e Schiff
Base

Helional +
Methyl
Anthranilat
e Schiff
Base

Lilyall +
Methyl
Anthranilat
e Schiff
Base

CAS Number 89-43-0[5] 67801-47-2
6843-69-2

(General)

124971-50-2

(General)
91-51-0[6]

Odor Profile

Sweet, floral,

orange

blossom,

linden-

blossom,

neroli, grape,

and lily with

powdery,

balsamic

undertones.

[1][4][5]

Fresh, sweet

citrus

(lemon),

orange

flower, and

fruity notes.

[7][8]

Intensely

sweet,

balsamic-

floral.[9]

Some

describe a

"root beer"

note.[10]

Fresh, airy,

floral-orange

blossom,

ozone, and

green-leafy.

Described as

more

diffusive than

Aurantiol.[11]

Fresh, green,

orange

flower, lily,

citrus, and

muguet

notes.[6]

Odor

Strength
High Medium[8] High High Medium[6]

Odor

Threshold

0.2305 ng/L

in air[12]

Data not

available

Data not

available

Data not

available

Data not

available

Longevity

>300 hours

on a smelling

strip.[4]

260 hours on

a smelling

strip.[13][8]

Very good

tenacity.[9]

Data not

available

400 hours on

a smelling

strip.[6]

Vapor

Pressure

0.003 - 0.004

mmHg @

20°C

Data not

available

Data not

available

Data not

available

0.0013

mmHg @

20.00 °C[6]

Appearance Yellow to

amber

viscous

liquid.[1]

Dark brown

viscous liquid

to solid.

Viscous,

dark-

yellowish

liquid,

sometimes

Soft, rock-like

solid when

pure; typically

supplied as a

viscous liquid

Yellow liquid

to solid.[6]
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with an

orange-

reddish or

olive-green

tint.[9]

in a solvent.

[11]

Experimental Protocols
Protocol for Sensory Evaluation of Fragrance Materials
This protocol outlines a standardized method for the sensory evaluation of fragrance

compounds like Aurantiol, adapted from established industry practices for olfactometry.[14][15]

[16][17]

1. Objective: To determine and compare the olfactory profiles, intensity, and longevity of

different Schiff base compounds.

2. Panelist Selection:

A panel of 10-15 trained individuals is selected.

Panelists are pre-screened for olfactory acuity and ability to describe scents. This often

involves testing their detection threshold for a standard odorant like n-butanol.[18]

Panelists must be free from allergies, sensitivities, and colds that could impair their sense of

smell.[14]

3. Environment and Materials:

Evaluations are conducted in a well-ventilated, odor-neutral sensory analysis room or in

individual booths with controlled airflow and temperature.[14]

Materials:

Odorless paper smelling strips (blotters).

Test compounds (e.g., Aurantiol, other Schiff bases) diluted to a standard concentration

(e.g., 10% in a suitable solvent like ethanol or dipropylene glycol).
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Reference standards.

Glass vials for samples.

Water and unscented crackers for palate/nose cleansing.

4. Procedure:

Sample Preparation: Each test compound is diluted to the specified concentration.

Blotter Dipping: The tip of a smelling strip is dipped to a consistent depth (e.g., 1 cm) into the

sample solution for a standardized time (e.g., 2 seconds).

Evaluation Schedule:

Initial Evaluation (Top Notes): Panelists evaluate the blotter immediately after dipping to

assess the initial "top notes."

Evaporation Study (Heart and Base Notes): The blotters are placed on a rack, and

panelists evaluate them at set time intervals (e.g., 10 min, 1 hr, 4 hrs, 24 hrs, and then

daily) to track the evolution of the odor profile and determine its longevity.[5]

Data Collection: Panelists record their impressions on a standardized form, describing the

odor characteristics (e.g., floral, fruity, sweet), intensity on a scale (e.g., 1-9), and any

changes over time.

Preventing Olfactory Fatigue: The number of samples evaluated in a single session is

limited. Mandatory breaks are enforced, and panelists are encouraged to smell an unscented

area (like their own arm) or water between samples to reset their olfactory senses.[14]

5. Data Analysis:

The descriptive terms are compiled to create an olfactory profile for each compound.

Intensity ratings are averaged across panelists for each time point to generate an intensity

curve.
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Longevity is determined by the time at which the scent is no longer detectable by a majority

of the panel.

Visualizing Experimental and Biological Pathways
Workflow for Olfactory Evaluation
The following diagram illustrates a typical workflow for the comparative sensory analysis of

fragrance compounds.
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Caption: Experimental workflow for sensory analysis.
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General Olfactory Signaling Pathway
The perception of an odorant like Aurantiol begins with a complex signaling cascade within the

olfactory epithelium. The diagram below outlines the key steps of this process.
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Caption: Simplified olfactory signal transduction cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584224#comparison-of-aurantiol-s-olfactory-
properties-to-related-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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